Cas no 2308221-59-0 (N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2308221-59-0
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 5412515
• PubChem ID: 145876041
• Update Time: 2025-10-29

N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2891210023
• N-({[4-(azepane-1-carbonyl)phenyl]carbamoyl}methyl)-N-ethylprop-2-enamide
• EN300-26583319
• 2308221-59-0
• N-[2-[4-(Azepane-1-carbonyl)anilino]-2-oxoethyl]-N-ethylprop-2-enamide
• N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C20H27N3O3/c1-3-19(25)22(4-2)15-18(24)21-17-11-9-16(10-12-17)20(26)23-13-7-5-6-8-14-23/h3,9-12H,1,4-8,13-15H2,2H3,(H,21,24)
• InChI Key： OEPJSNWDBJISHU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(CN(C(C=C)=O)CC)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 357.20524173g/mol
• Monoisotopic Mass: 357.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7Ų

Additional information on N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide

N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2308221-59-0): A Comprehensive Overview

N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2308221-59-0) is a specialized organic compound with a complex molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both amide and azepine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's unique structure, featuring a hexahydro-1H-azepin-1-yl moiety and an N-ethyl group, contributes to its distinct chemical properties. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of novel central nervous system (CNS) therapeutics. The propenamide group also offers opportunities for further chemical modifications, making it valuable for polymer chemistry applications.

Recent studies have explored the structure-activity relationship (SAR) of derivatives based on N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide. These investigations aim to understand how modifications to its core structure affect biological activity. The compound's potential as a protein-protein interaction inhibitor has been a particular focus, aligning with current trends in targeted drug development.

In the field of medicinal chemistry, this compound serves as an important scaffold for designing molecules with improved pharmacokinetic properties. Its balanced lipophilicity, contributed by both the azepine ring and aromatic phenyl group, makes it particularly interesting for drug design. The presence of multiple hydrogen bond acceptors and donors in its structure also enhances its potential for forming specific molecular interactions.

The synthesis of CAS 2308221-59-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing one of the key challenges in its commercial availability. These technological advancements have made the compound more accessible for research purposes.

From a commercial perspective, the demand for N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. The market growth is driven by the expanding field of small molecule therapeutics and the need for novel chemical entities in drug development pipelines.

Quality control of CAS 2308221-59-0 is crucial for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure reliable results in downstream applications and maintain consistency across research studies.

The stability profile of N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide has been extensively studied. Proper storage conditions, typically at controlled temperatures and under inert atmosphere, are recommended to maintain its chemical integrity over extended periods. These stability characteristics make it suitable for long-term research projects and commercial distribution.

Looking ahead, the applications of CAS 2308221-59-0 are expected to expand into new areas of research. Current investigations are exploring its potential in bioconjugation chemistry and as a precursor for smart materials. The compound's versatility positions it as a valuable tool for interdisciplinary research at the intersection of chemistry, biology, and materials science.

For researchers working with N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide, proper safety protocols should always be followed. While not classified as hazardous, standard laboratory precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling procedures for this chemical entity.

The intellectual property landscape surrounding CAS 2308221-59-0 is evolving, with several patents filed for its derivatives and applications. This reflects the growing commercial interest in this compound and its potential value in various industries. Researchers should be aware of these patent considerations when developing new applications for this molecule.

In conclusion, N-Ethyl-N-[2-[[4-[(hexahydro-1H-azepin-1-yl)carbonyl]phenyl]amino]-2-oxoethyl]-2-propenamide represents an important chemical building block with diverse applications. Its unique structural features and growing research interest make it a compound worth watching in the coming years. As synthetic methodologies improve and new applications emerge, this molecule is poised to play an increasingly significant role in scientific research and development.